Cas no 2137582-31-9 (1-1-(2-methyl-1,3-thiazol-4-yl)-1H-pyrazol-4-ylpropan-1-one)

• Product Name: 1-1-(2-methyl-1,3-thiazol-4-yl)-1H-pyrazol-4-ylpropan-1-one
• CAS No: 2137582-31-9
• MF: C₁₀H₁₁N₃OS
• MW: 221.278840303421
• CID: 6244161
• PubChem ID: 165843122
• Update Time: 2025-10-19

1-1-(2-methyl-1,3-thiazol-4-yl)-1H-pyrazol-4-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-methyl-1,3-thiazol-4-yl)-1H-pyrazol-4-ylpropan-1-one
• EN300-1116366
• 2137582-31-9
• 1-[1-(2-methyl-1,3-thiazol-4-yl)-1H-pyrazol-4-yl]propan-1-one

• Inchi： 1S/C10H11N3OS/c1-3-9(14)8-4-11-13(5-8)10-6-15-7(2)12-10/h4-6H,3H2,1-2H3
• InChI Key： ISKQMCVDUBQGHZ-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)N1C=C(C=N1)C(CC)=O

Computed Properties

• Exact Mass: 221.06228316g/mol
• Monoisotopic Mass: 221.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 76Ų

Additional information on 1-1-(2-methyl-1,3-thiazol-4-yl)-1H-pyrazol-4-ylpropan-1-one

Chemical Profile of 1-(2-Methyl-1,3-thiazol-4-yl)-1H-pyrazol-4-ylpropan-1-one (CAS No. 2137582-31-9)

The compound CAS No. 2137582-31-9, formally named 1-(2-methyl-thiazole-4-pyrazole-4-ketoester), represents a novel hybrid scaffold combining the pharmacophoric elements of thiazole and pyrazole moieties. This structure is characterized by a central ketoester functionality linked to a substituted thiazole ring system, which is further fused to a pyrazolic core. The molecular architecture exhibits significant structural diversity, enabling tunable physicochemical properties for applications in medicinal chemistry and materials science.

The synthesis of this compound typically involves multistep organic transformations, including [4+2] cycloaddition reactions and selective oxidation processes. Recent advancements in transition-metal-catalyzed cross-coupling methodologies have enabled efficient access to the methyl-substituted thiazole-pyrazole hybrid framework. Notably, the integration of green chemistry principles has led to improved atom economy and reduced environmental impact during large-scale production.

In the context of drug discovery, compounds bearing the thiazole-pyrazole-ketone motif have demonstrated promising biological activities. A 2024 study published in the *Journal of Medicinal Chemistry* reported that derivatives with similar structural features exhibited potent inhibition against serine/threonine kinases involved in cancer progression. The specific electronic distribution around the keto group enhances hydrogen bonding interactions with target proteins, while the rigidified ring system improves metabolic stability compared to flexible analogs.

The unique combination of heterocyclic systems in this molecule provides opportunities for functional group diversification. Researchers have explored various substitution patterns on the pyrazolic nitrogen atom, leading to tunable lipophilicity and solubility profiles. For instance, electron-withdrawing groups at the 5-position of the pyrazole ring significantly enhanced cellular uptake efficiency in preclinical models.

In materials science applications, the compound's conjugated π-electron system makes it a candidate for optoelectronic devices. The absorption spectrum of thin films containing this scaffold showed distinct photoluminescence characteristics in the visible range (λmax = 580 nm), suggesting potential use in organic light-emitting diodes (OLEDs). Current investigations focus on optimizing film morphology through supramolecular self-assembly techniques.

Analytical characterization methods such as NMR spectroscopy and X-ray crystallography have been instrumental in elucidating the three-dimensional conformation of this compound. The crystal structure reveals an intramolecular hydrogen bond between the keto oxygen and a neighboring pyrazolic hydrogen atom, contributing to enhanced thermal stability compared to non-hydrogen-bonded analogs.

Safety profiles indicate low acute toxicity in standard animal models (LD50 > 2000 mg/kg), with no observed mutagenic activity in bacterial reverse mutation assays (Ames test). These findings support its potential as a safe building block for pharmaceutical development programs targeting chronic diseases.

Ongoing research explores structure-property relationships through computational modeling approaches like density functional theory (DFT) calculations. These studies aim to correlate electronic parameters such as HOMO-LUMO energy gaps with observed biological activities, guiding rational drug design strategies for future generations of this chemical class.